N-(1,3-BENZOTHIAZOL-2-YL)-2,4,6-TRIMETHYL-1-BENZENESULFONAMIDE
Overview
Description
N-(1,3-BENZOTHIAZOL-2-YL)-2,4,6-TRIMETHYL-1-BENZENESULFONAMIDE is a useful research compound. Its molecular formula is C16H16N2O2S2 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-1,3-benzothiazol-2-yl-2,4,6-trimethylbenzenesulfonamide is 332.06532010 g/mol and the complexity rating of the compound is 479. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action
The mechanism of action of benzothiazoles can vary widely depending on their specific biological activity. For example, some benzothiazoles have been found to exhibit antimicrobial activity, with their mechanism of action often involving the inhibition of certain enzymes in the microbial organisms .
Safety and Hazards
The safety and hazards associated with benzothiazoles can vary widely depending on the specific compound. Some benzothiazoles may be harmful if swallowed, inhaled, or come into contact with the skin. It’s always important to refer to the specific safety data sheet (SDS) for each individual compound .
Future Directions
Benzothiazoles continue to be an active area of research due to their diverse biological activities and potential therapeutic applications. Future research will likely focus on the synthesis of new benzothiazole derivatives, investigation of their biological activities, and development of more efficient and environmentally friendly synthetic methods .
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2,4,6-trimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2S2/c1-10-8-11(2)15(12(3)9-10)22(19,20)18-16-17-13-6-4-5-7-14(13)21-16/h4-9H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IASOPMYEJWEQJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=NC3=CC=CC=C3S2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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